2-Oxo-4-phenyltetrahydrofuran-3-carboxylic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 2-oxo-4-phenyloxolane-3-carboxylic acid
• InChI: InChI=1S/C11H10O4/c12-10(13)9-8(6-15-11(9)14)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,12,13)
• InChI Key: DLJWWFPQCYIYPH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(=O)O1)C(=O)O)C2=CC=CC=C2

Description

2-Oxo-4-phenyltetrahydrofuran-3-carboxylic acid is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl (4R*,5R*)-5-[3-t-butyldiphenylsilyloxy)propyl]-2-oxo-4-phenyltetrahydro-3furancarboxylate (2.43 g) in ethanol (40 ml) and 1N aqueous sodium hydroxide (9.16 ml) was stirred at 50° C. for 2 hours. 1N HYdrochloric acid (10 ml) was added to the reaction mixture and the organic solvent was evaporated in vacuo. The aqueous solution was extracted with ethyl acetate, and the'extract was washed with water and brine, dried over magnesium sulfate, and evaporated in vacuo to give (4R*,5R*)-5-[3-t-butyldiphenylsilyloxy)propyl]-2-oxo-4-phenyltetrahydrofuran-3-carboxylic acid (2.20 g) as an oil.